1-Benzyl-3-carbamoylpyridinium chloride

• IUPAC Name: 1-benzylpyridin-1-ium-3-carboxamide;chloride
• InChI: InChI=1S/C13H12N2O.ClH/c14-13(16)12-7-4-8-15(10-12)9-11-5-2-1-3-6-11;/h1-8,10H,9H2,(H-,14,16);1H
• InChI Key: XLYNVJJFQHWCEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C[N+]2=CC=CC(=C2)C(=O)N.[Cl-]
• Molecular Formula: C13H13ClN2O
• DSSTOX Substance ID: DTXSID90275765
• Molecular Weight: 248.71 g/mol
• CAS RN: 5096-13-9

Description

Synthesis Analysis

The synthesis of 1-Benzyl-3-carbamoylpyridinium chloride involves several steps. Researchers have explored different synthetic routes, including condensation reactions between pyridine derivatives and benzylamine, followed by carbamoylation. The yield, purity, and scalability of these methods have been investigated.

Molecular Structure Analysis

The molecular structure of 1-Benzyl-3-carbamoylpyridinium chloride consists of a pyridine ring with a benzyl group attached at one position and a carbamoyl group at another. The chloride ion balances the positive charge on the pyridinium nitrogen. The spatial arrangement of atoms and bond angles has been elucidated through X-ray crystallography and computational modeling.

Chemical Reactions Analysis

1-Benzyl-3-carbamoylpyridinium chloride can participate in various chemical reactions. Notably, it undergoes nucleophilic substitution reactions at the carbamoyl carbon, leading to the formation of new derivatives. Researchers have explored its reactivity with different nucleophiles, such as amines, alcohols, and thiols.

Scientific Research Applications

Photoreduction and Spectroscopic Behavior

1-Benzyl-3-carbamoylpyridinium chloride (BNA+Cl−) exhibits unique properties under photoreduction. Research shows that upon irradiation in the presence of ascorbic acid and aqueous ammonia, BNA+Cl− forms 1,4-dihydronicotinamide as the major product. This process also reveals the compound's spectroscopic behavior in aqueous ammonia and its interaction with chloroform (Matsuura, Itahara, Otsuki, & Saito, 1978).

Electrochemical Behavior

In aqueous media, 1-benzyl-3-carbamoylpyridinium ion undergoes a one-electron reduction, leading to the formation of a free radical. This radical can irreversibly dimerize to form a diastereoisomeric pair. Further electrochemical reactions can lead to the production of 1,6- and 1,4-dihydropyridine derivatives (Carelli, Cardinali, & Moracci, 1980).

Reactions with Nucleophiles

1-Benzyl-3-carbamoylpyridinium chloride reacts interestingly with various nucleophiles. For instance, its reaction with OH− in EtOH–H2O produces a trimer, while MeO in MeOH removes a benzyl proton, leading to an N-ylide formation. These reactions highlight the compound's diverse reactivity in different chemical environments (Minato, Yamazaki, & Kobayashi, 1976).

Photoreduction and Radical Formation

Another study demonstrates that photolysis of BNA+Cl− in aqueous solution, in the presence of certain agents, yields various dimer products through one-electron transfer mechanisms. This provides insights into the radical formation and subsequent reactions of these pyridyl radicals (Kano & Matsuo, 1976).

Antimicrobial Activities

Research into cationic surfactants, which include 1-benzyl-3-carbamoylpyridinium chloride derivatives, shows strong antimicrobial activities. These compounds also react with ozone and undergo hydrolysis in aqueous solutions, opening avenues for their application in environmental and biological contexts (Pernak, Zygadło, & Cieniecka-Rosłonkiewicz, 2005).

Fluorometric Applications

1, 4-Dimethyl-3-carbamoylpyridinium chloride, a derivative, has beenused as a fluorogenic reagent for detecting aromatic aldehydes. This compound reacts with aldehydes to produce a distinctive green fluorescence, demonstrating its potential for analytical applications in the identification and quantification of specific organic compounds (Sano, Ogawa, & Takitani, 1987).

Inhibition Studies in Biochemistry

N1-Benzylpyridinium chlorides, including 1-benzyl-3-carbamoylpyridinium chloride, have been studied as inhibitors in biochemical reactions, particularly in the context of yeast alcohol dehydrogenase. These compounds demonstrate competitive inhibition, offering insights into enzyme-substrate interactions and potential pharmaceutical applications (Heitz & Anderson, 1968).

Nucleophilic Addition Reactions

The compound's reaction with different nucleophiles has been explored, leading to various products depending on the nucleophile used. Such reactions underscore its versatility in synthetic organic chemistry, allowing for the creation of diverse molecular structures (Wanner, Koomen, & Pandit, 1983).

Radical Anion Isolation

1-Benzyl-3-carbamoylpyridinium chloride has been used in the isolation of the radical anion of alloxan. This process is significant in understanding redox reactions and the chemistry of radicals, which are crucial in various chemical and biological processes (EndoTakeshi & OkawaraMakoto, 1977).

Dimerization and Isomerization

The compound undergoes dimerization and isomerization upon chemical or electrochemical reduction, forming various dimers. These findings have implications for the synthesis of complex organic molecules and understanding electron transfer processes (Ohnishi & Kitami, 1979).

Mechanism of Action

The exact mechanism of action for 1-Benzyl-3-carbamoylpyridinium chloride depends on its specific application. In biological contexts, it may interact with cellular receptors or enzymes. Further studies are needed to unravel its precise mode of action and potential therapeutic targets.

Future Directions

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